Cas no 1784608-86-1 (tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate)

Tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate is a spirocyclic compound featuring a fused oxa-diazaspiro framework, which is of significant interest in medicinal and synthetic chemistry. Its rigid spirocyclic structure enhances stereochemical control, making it a valuable intermediate for the development of bioactive molecules, particularly in pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild conditions. The presence of both carbonyl and ether functionalities within the spiro system offers versatile reactivity for further functionalization. This compound is particularly useful in the synthesis of complex heterocycles and peptidomimetics, where its structural constraints can influence conformational properties and biological activity.
tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate structure
1784608-86-1 structure
Product Name:tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
CAS No:1784608-86-1
MF:C12H20N2O4
MW:256.298203468323
CID:5744615
PubChem ID:84805341
Update Time:2025-10-22

tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
    • EN300-802969
    • tert-Butyl7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
    • 1784608-86-1
    • 6-Oxa-2,8-diazaspiro[4.5]decane-2-carboxylic acid, 7-oxo-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H20N2O4/c1-11(2,3)18-10(16)14-7-5-12(8-14)4-6-13-9(15)17-12/h4-8H2,1-3H3,(H,13,15)
    • InChI Key: JBFCZIGPURZWAI-UHFFFAOYSA-N
    • SMILES: O1C(NCCC21CN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

  • Exact Mass: 256.14230712g/mol
  • Monoisotopic Mass: 256.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 449.7±34.0 °C(Predicted)
  • pka: 12.46±0.20(Predicted)

tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-802969-1.0g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
1.0g
$1057.0 2024-05-21
Enamine
EN300-802969-0.05g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
0.05g
$888.0 2024-05-21
Enamine
EN300-802969-0.1g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
0.1g
$930.0 2024-05-21
Enamine
EN300-802969-0.25g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
0.25g
$972.0 2024-05-21
Enamine
EN300-802969-0.5g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
0.5g
$1014.0 2024-05-21
Enamine
EN300-802969-2.5g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
2.5g
$2071.0 2024-05-21
Enamine
EN300-802969-5.0g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
5.0g
$3065.0 2024-05-21
Enamine
EN300-802969-10.0g
tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate
1784608-86-1 95%
10.0g
$4545.0 2024-05-21

Additional information on tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate

Professional Introduction to Tert-Butyl 7-Oxo-6-Oxa-2,8-Diazaspiro[4.5]Decane-2-Carboxylate (CAS No. 1784608-86-1)

Tert-Butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate (CAS No. 1784608-86-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that combines a spirocyclic core with functionalized carboxylate and oxo groups. The presence of these structural motifs makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate consists of a spiro linkage between a cyclopentane ring and a six-membered heterocyclic ring containing two nitrogen atoms. This spirocyclic architecture imparts unique conformational flexibility and reactivity, which are highly valued in the design of biologically active molecules. The compound’s name highlights several key functional groups, including the tert-butyl moiety, which enhances lipophilicity and metabolic stability, and the carboxylate group, which facilitates interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets, making them attractive for the development of new therapeutic agents. The 7-oxo and 6-oxa substituents in the molecule contribute to its unique electronic properties and reactivity, which can be exploited for designing novel pharmacophores.

One of the most compelling aspects of tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate is its potential as a scaffold for drug discovery. The spirocyclic core provides a rigid yet flexible framework that can be modified to target specific biological pathways. For instance, studies have shown that spirocyclic compounds can interact with enzymes and receptors in a manner that is distinct from linear analogs. This unique interaction profile makes them valuable tools for understanding molecular recognition processes and for designing drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in spirocyclic compounds for their potential applications in treating neurological disorders, cancer, and infectious diseases. The ability of these molecules to modulate biological processes at the molecular level has led to their investigation as lead compounds for new drug candidates. For example, research has demonstrated that spirocyclic scaffolds can interfere with enzyme activity by binding to specific pockets within the enzyme’s active site. This binding can alter the enzyme’s conformation or inhibit its catalytic activity, leading to therapeutic effects.

The synthesis of tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate presents several challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic approaches often involve multi-step reactions that require careful optimization to achieve high yields and purity. The use of transition metal catalysts has also played a crucial role in facilitating key transformations, such as cyclization and functional group interconversion.

In addition to its synthetic significance, tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate has potential applications in materials science and nanotechnology. The unique structural properties of spirocyclic compounds make them suitable candidates for designing advanced materials with tailored electronic and optical properties. These materials could find applications in organic electronics, photovoltaics, and other cutting-edge technologies.

The future prospects of tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane-2-carboxylate are vast and exciting. As our understanding of molecular interactions continues to grow, so does the potential for discovering new therapeutic agents based on this scaffold. Furthermore, advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling more efficient virtual screening and design of novel derivatives.

In conclusion, tert-butyl 7-oxo-6-oxa-2,8-diazaspiro[4.5]decane--2-carboxylate(CAS No............
strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong > p >

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.